Cas no 3954-12-9 (Phenyl cyclohexanecarboxylate)

Phenyl cyclohexanecarboxylate structure
Phenyl cyclohexanecarboxylate structure
Product Name:Phenyl cyclohexanecarboxylate
CAS No:3954-12-9
MF:C13H16O2
MW:204.264944076538
CID:44610
PubChem ID:557923
Update Time:2025-04-18

Phenyl cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Phenyl cyclohexanecarboxylate
    • phenyl cyclohexylcarboxylate; CTK1C0708; AC1LBH92; phenyl ester of cyclohexanecarboxylic acid; Hexahydrobenzoesaeure-phenylester; Cyclohexancarbonsaeure-phenylester; KB-204458; AG-J-39967; Cyclohexanecarboxylic acid, phenyl ester; SureCN234456; AKOS002948229; cyclohexanecarboxylic acid phenyl ester; cyclohexanecarboxylic phenyl-ester;
    • Phenyl cyclohexanecarboxylate #
    • Cyclohexanecarboxylic acid, phenyl ester
    • DTXSID60339702
    • 3954-12-9
    • Cyclohexancarbonsaurephenylester
    • SCHEMBL234456
    • cyclohexanecarboxylic acid phenyl ester
    • AKOS002948229
    • OPYYWWIJPHKUDZ-UHFFFAOYSA-N
    • Inchi: 1S/C13H16O2/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h2,5-6,9-11H,1,3-4,7-8H2
    • InChI Key: OPYYWWIJPHKUDZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C1CCCCC1)=O

Computed Properties

  • Exact Mass: 204.115029749g/mol
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.077
  • Boiling Point: 301 ºC
  • Flash Point: 108 ºC
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